Cas no 713071-15-9 (2H-Pyrrole-2-carboxylicacid, 5-amino-3,4-dihydro-, ethyl ester, (2S)-)

• Product name: 2H-Pyrrole-2-carboxylicacid, 5-amino-3,4-dihydro-, ethyl ester, (2S)-
• CAS No: 713071-15-9
• MF: C₇H₁₂N₂O₂
• MW: 156.18238
• CID: 558031
• PubChem ID: 15924124

2H-Pyrrole-2-carboxylicacid, 5-amino-3,4-dihydro-, ethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrole-2-carboxylicacid, 5-amino-3,4-dihydro-, ethyl ester, (2S)-
• 2H-Pyrrole-2-carboxylicacid,5-amino-3,4-dihydro-,ethylester,(2S)-(9CI)
• ethyl (2S)-5-amino-3,4-dihydro-2H-pyrrole-2-carboxylate
• SCHEMBL7625175
• 713071-15-9
• DTXSID30579693

• Inchi： InChI=1S/C7H12N2O2/c1-2-11-7(10)5-3-4-6(8)9-5/h5H,2-4H2,1H3,(H2,8,9)/t5-/m0/s1
• InChI Key： JSVNEUZZFAJEON-YFKPBYRVSA-N
• SMILES： CCOC(=O)C1CCC(=N1)N

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 64.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives